Cas no 870121-39-4 (2-(2-Methoxyphenoxy)-benzylamine)

• Product Name: 2-(2-Methoxyphenoxy)-benzylamine
• CAS No: 870121-39-4
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 858938
• Update Time: 2025-07-18

2-(2-Methoxyphenoxy)-benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenoxy)-benzylamine
• 2-(2-Methoxyphenoxy)benzylamine
• IMED335374633
• SEL15043945
• (2-(2-Methoxyphenoxy)phenyl)methanamine

• Inchi： 1S/C14H15NO2/c1-16-13-8-4-5-9-14(13)17-12-7-3-2-6-11(12)10-15/h2-9H,10,15H2,1H3
• InChI Key： AWGYZVSQZSOVOS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C1C=CC=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(2-Methoxyphenoxy)-benzylamine

Introduction to 2-(2-Methoxyphenoxy)-benzylamine (CAS No. 870121-39-4)

2-(2-Methoxyphenoxy)-benzylamine, with the CAS number 870121-39-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aromatic amines and is characterized by its unique structural features, including a methoxyphenyl and a benzylamine moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 2-(2-Methoxyphenoxy)-benzylamine can be represented as C₁₃H₁₅NO₂. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with cellular targets. The benzylamine moiety, on the other hand, provides the compound with amine functionality, which can participate in various chemical reactions and interactions with biomolecules.

Recent studies have highlighted the potential therapeutic applications of 2-(2-Methoxyphenoxy)-benzylamine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes 2-(2-Methoxyphenoxy)-benzylamine a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2-Methoxyphenoxy)-benzylamine has also been investigated for its potential neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is thought to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways. These findings suggest that 2-(2-Methoxyphenoxy)-benzylamine could be a valuable lead compound for the development of neuroprotective agents.

The pharmacokinetic properties of 2-(2-Methoxyphenoxy)-benzylamine have also been studied in detail. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. In animal models, this compound has demonstrated low toxicity and high therapeutic indices, which are essential characteristics for drug candidates.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(2-Methoxyphenoxy)-benzylamine. One common approach involves the reaction of 2-methoxyphenol with benzyl chloride followed by reductive amination with ammonia or an amine derivative. These synthetic strategies are scalable and can be adapted for large-scale production, which is crucial for pharmaceutical development.

The potential applications of 2-(2-Methoxyphenoxy)-benzylamine extend beyond its use as a drug candidate. It can also serve as a valuable building block in organic synthesis, particularly in the construction of more complex molecules with diverse biological activities. Its unique structural features make it an attractive starting material for the synthesis of novel compounds with tailored properties.

In conclusion, 2-(2-Methoxyphenoxy)-benzylamine (CAS No. 870121-39-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetic profiles, make it an exciting candidate for further investigation and development. As research in this field continues to advance, it is likely that new applications and insights into the biological activities of this compound will emerge.